8-Fluoro-3-methylimidazo[1,5-a]pyridine-1-carboxylic acid

• IUPAC Name: 8-fluoro-3-methylimidazo[1,5-a]pyridine-1-carboxylic acid
• InChI: InChI=1S/C9H7FN2O2/c1-5-11-7(9(13)14)8-6(10)3-2-4-12(5)8/h2-4H,1H3,(H,13,14)
• InChI Key: SBXVXGTZIQKNBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2N1C=CC=C2F)C(=O)O
• Molecular Formula: C9H7FN2O2
• Molecular Weight: 194.16 g/mol

Description

8-Fluoro-3-methylimidazo[1,5-a]pyridine-1-carboxylic acid (abbreviated as FMIPC) is a synthetic compound that has been used in a wide range of scientific research applications. FMIPC is a structural analog of the natural product imidazole and is used to study the biochemical and physiological effects of imidazole and its derivatives. This article will discuss the synthesis of FMIPC, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its future directions.

Scientific Research Applications

Bioisosteric Replacement in Drug Design

8-Fluoroimidazo[1,2-a]pyridine has been investigated for its physicochemical properties and evaluated as a bioisosteric replacement, particularly for imidazo[1,2-a]pyrimidine in allosteric modulator ligands of the GABA A receptor. This research has led to the development of novel syntheses and applications of substituted 8-fluoroimidazopyridines in enhancing ligand affinity and specificity towards target receptors (Humphries et al., 2006).

Synthetic Methodology Development

The study by Marandi (2018) showcases the efficient synthesis of 3-(cyclohexylamino)-2-arylimidazo[1,2-a]pyridine-8-carboxylic acids via a three-component condensation reaction. This work not only contributes to the field of combinatorial chemistry but also highlights the potential of these compounds in medicinal and biological sciences, offering a versatile toolkit for the synthesis of novel materials with significant applications in drug discovery and development (Marandi, 2018).

Fluorescent Properties for Biomarkers

Imidazo[1,2-a]pyridines and pyrimidines, including derivatives with the 8-fluoro substitution, have been studied for their fluorescent properties. These compounds serve as vital tools for the development of biomarkers and photochemical sensors, exploiting the enhanced fluorescence intensity induced by the 8-fluoro group and other substituents. Such applications are crucial in biological imaging and diagnostics, providing a deeper understanding of cellular processes and disease pathology (Velázquez-Olvera et al., 2012).

Material Science and Polymer Modification

In the realm of material science, the modification of chitosan with ethoxycarbonyl and 3-fluoroimidazo[1,2-a]pyridine-2-carbonyl fragments represents an innovative approach to enhancing the properties of biopolymers. This modification introduces new functionalities into chitosan, a natural polymer, expanding its applications in biotechnology, drug delivery systems, and tissue engineering by improving its interaction with biological systems and its chemical versatility (Levov et al., 2011).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, are recognized as valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are known to undergo various reactions for direct functionalization, including transition metal catalysis, metal-free oxidation, and photocatalysis .

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to be involved in a wide range of applications in medicinal chemistry .

Pharmacokinetics

Some imidazo[1,2-a]pyridine analogues have shown compatible pharmacokinetic and safety profiles with once-daily dosing .

Result of Action

Certain imidazo[1,2-a]pyridine analogues have shown significant reduction of bacterial load in acute tb mouse models .

Action Environment

The synthesis and functionalization of imidazo[1,2-a]pyridines are known to involve various strategies, which could potentially be influenced by environmental conditions .